Cas no 1185554-92-0 (1-[(2-methylbutan-2-yl)oxy]-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride)

• Product Name: 1-[(2-methylbutan-2-yl)oxy]-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride
• CAS No: 1185554-92-0
• MF: C₁₉H₃₀ClF₃N₂O₂
• MW: 410.901915073395
• CID: 5388796
• Update Time: 2025-06-11

1-[(2-methylbutan-2-yl)oxy]-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbutan-2-yloxy)-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-ol:hydrochloride
• 1-[(2-methylbutan-2-yl)oxy]-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride

• Inchi： 1S/C19H29F3N2O2.ClH/c1-4-18(2,3)26-14-17(25)13-23-8-10-24(11-9-23)16-7-5-6-15(12-16)19(20,21)22;/h5-7,12,17,25H,4,8-11,13-14H2,1-3H3;1H
• InChI Key： LDADXWMVRBERBD-UHFFFAOYSA-N
• SMILES： C(OC(C)(CC)C)C(O)CN1CCN(C2=CC=CC(C(F)(F)F)=C2)CC1.[H]Cl

Additional information on 1-[(2-methylbutan-2-yl)oxy]-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride

Comprehensive Analysis of 1-[(2-methylbutan-2-yl)oxy]-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride (CAS No. 1185554-92-0)

The compound 1-[(2-methylbutan-2-yl)oxy]-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride (CAS No. 1185554-92-0) is a chemically synthesized molecule with significant potential in pharmaceutical research. Its complex structure, featuring a piperazine core and a trifluoromethylphenyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential interactions with neurotransmitter receptors, which could pave the way for novel therapeutic applications.

In recent years, the demand for small-molecule modulators targeting G protein-coupled receptors (GPCRs) has surged, and this compound fits into that category. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in drug formulations. The presence of the trifluoromethyl group is noteworthy, as it often improves metabolic stability and binding affinity—key considerations in modern medicinal chemistry. These attributes align with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

From a synthetic chemistry perspective, the CAS No. 1185554-92-0 compound exemplifies advanced organic synthesis techniques. The incorporation of the 2-methylbutan-2-yloxy moiety and the piperazine ring requires meticulous optimization to achieve high yields and purity. This has sparked discussions in academic forums about green chemistry approaches to reduce waste and improve efficiency in multi-step syntheses. Such innovations are increasingly relevant as the pharmaceutical industry shifts toward sustainable practices.

The compound’s potential applications extend to central nervous system (CNS) disorders, a hot topic in biomedical research. With growing public interest in mental health and neurodegenerative diseases, molecules like this are being scrutinized for their ability to modulate dopaminergic or serotonergic pathways. Preliminary studies suggest it may influence receptor binding kinetics, though further in vitro and in vivo validation is needed. These findings resonate with frequent search queries like “new treatments for anxiety disorders” or “GPCR-targeted drugs for Parkinson’s disease.”

Another area of exploration is the compound’s pharmacokinetic profile. Researchers are investigating its ADME properties (absorption, distribution, metabolism, and excretion) to assess its viability as a drug candidate. The trifluoromethyl group may confer resistance to enzymatic degradation, a feature highly sought after in long-acting formulations. This ties into broader industry conversations about drug half-life extension and patient compliance—topics frequently searched by healthcare professionals and patients alike.

In summary, 1-[(2-methylbutan-2-yl)oxy]-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride represents a fascinating intersection of medicinal chemistry, neuroscience, and drug development. Its structural complexity and functional versatility make it a compelling case study for researchers tackling unmet medical needs. As scientific inquiries into its mechanisms and applications progress, this compound could emerge as a cornerstone in next-generation therapeutics.